Cas no 1520524-27-9 (1-(2,3-dihydro-1-benzofuran-5-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopentane-1-carboxylic acid
• CAS No: 1520524-27-9
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 5961205
• PubChem ID: 96806038
• Update Time: 2025-05-20

1-(2,3-dihydro-1-benzofuran-5-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(2,3-dihydro-5-benzofuranyl)-
• 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopentane-1-carboxylic acid
• 1-(2,3-Dihydrobenzofuran-5-yl)cyclopentane-1-carboxylic acid
• 1520524-27-9
• EN300-1820098

• Inchi： 1S/C14H16O3/c15-13(16)14(6-1-2-7-14)11-3-4-12-10(9-11)5-8-17-12/h3-4,9H,1-2,5-8H2,(H,15,16)
• InChI Key： KCXAQSOSIKSIAV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C3OCCC3=C2)(C(O)=O)CCCC1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 389.9±31.0 °C(Predicted)
• pka: 4.55±0.20(Predicted)

Additional information on 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopentane-1-carboxylic acid

1-(2,3-Dihydro-1-benzofuran-5-yl)cyclopentane-1-carboxylic Acid: A Comprehensive Overview

1-(2,3-Dihydro-1-benzofuran-5-yl)cyclopentane-1-carboxylic acid, with the CAS number 1520524-27-9, is a unique organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its complex structure, which combines a cyclopentane ring with a dihydrobenzofuran moiety. The dihydrobenzofuran group, a partially saturated aromatic system, contributes to the compound's intriguing electronic properties and reactivity. Recent studies have highlighted its potential applications in drug discovery and advanced materials development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dihydrobenzofuran derivative. Researchers have employed various strategies, including catalytic hydrogenation and oxidative coupling, to achieve the desired structure. The cyclopentane carboxylic acid moiety is introduced through a series of carefully controlled reactions, ensuring high purity and structural integrity. These advancements in synthetic methodology have significantly improved the scalability of the compound's production, making it more accessible for large-scale applications.

In terms of physical properties, 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopentane-1-carboxylic acid exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various solvent systems commonly employed in pharmaceutical formulations and chemical synthesis. The compound's stability under thermal and oxidative conditions has also been thoroughly investigated, with results indicating moderate stability under ambient conditions.

The compound's unique structure has led to its exploration in several research areas. In drug discovery, its ability to act as a scaffold for bioactive molecules has been extensively studied. Recent findings suggest that it may serve as a potential lead compound for anti-inflammatory and anti-cancer therapies due to its ability to modulate key cellular pathways. Additionally, its role as a building block in the synthesis of more complex molecules has been documented in several high-profile scientific journals.

In the realm of materials science, 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopentane-1-carboxylic acid has shown promise as a precursor for advanced polymers and functional materials. Its incorporation into polymer networks has been shown to enhance mechanical properties such as tensile strength and flexibility. Furthermore, its ability to form self-assembled monolayers has opened new avenues for its application in nanotechnology and surface engineering.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the dihydrobenzofuran moiety plays a critical role in determining the compound's electronic properties, making it an attractive candidate for use in organic electronics. Researchers are currently exploring its potential as an active layer material in organic photovoltaic devices, where its ability to efficiently transport charges could significantly improve device performance.

In conclusion, 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopentane-1-carboxylic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthetic methodology and material science, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in advancing both scientific knowledge and practical applications is expected to grow exponentially.